Cas no 36616-02-1 ( )

• Product name: &nbsp
• CAS No: 36616-02-1
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 921484
• PubChem ID: 290031

  Chemical and Physical Properties

Names and Identifiers

• 36616-02-1
• Methyl [2-phenyl-2-(2-phenylhydrazinylidene)ethanesulfonyl]acetate
• DTXSID20957880
•  

• Inchi： InChI=1S/C17H18N2O4S/c1-23-17(20)13-24(21,22)12-16(14-8-4-2-5-9-14)19-18-15-10-6-3-7-11-15/h2-11,18H,12-13H2,1H3
• InChI Key： NSSXWRPZERNSKX-UHFFFAOYSA-N
• SMILES： COC(=O)CS(=O)(=O)CC(=NNC1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 346.09884
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 93.2Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 84.83